N,N-dibenzyl-2-(1-methoxycyclopropyl)ethanamine
Cat. No. B8282847
M. Wt: 295.4 g/mol
InChI Key: BMCHOYQVUURGOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09133183B2
Procedure details
A 0° C. solution of 1-(2-(dibenzylamino)ethyl)cyclopropanol (3 g, 10.6 mmol) in THF (50 mL), under N2, was treated portion-wise with NaH (60%, 0.85 g, 21.3 mmol), stirred at 0° C. for 0.5 h, treated drop-wise with MeI (1.82 g, 12.8 mmol), warmed to RT and stirred for 3 h. The mixture was cooled to 0° C., quenched with satd. NH4Cl and partially concentrated. The residue was extracted with EtOAc (3×) and the combined organics were washed with brine, dried over Na2SO4, concentrated and purified via silica gel chromatography to afford N,N-dibenzyl-2-(1-methoxycyclopropyl)ethanamine (1.2 g, 38%). 1H NMR (400 MHz, CDCl3): δ 7.39-7.21 (m, 10 H), 3.60 (s, 4 H), 3.12 (s, 3 H), 2.65 (t, J=8 Hz, 2 H), 1.75 (t, J=8 Hz, 2 H), 0.68-0.65 (m, 2 H), 0.34-0.31 (m, 2 H).
Yield
38%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]([CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[CH2:9][CH2:10][C:11]1([OH:14])[CH2:13][CH2:12]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[H-].[Na+].[CH3:24]I>C1COCC1>[CH2:15]([N:8]([CH2:1][C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1)[CH2:9][CH2:10][C:11]1([O:14][CH3:24])[CH2:12][CH2:13]1)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
|
|
Smiles
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C(C1=CC=CC=C1)N(CCC1(CC1)O)CC1=CC=CC=C1
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Name
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|
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Quantity
|
0.85 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
1.82 g
|
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Type
|
reactant
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|
Smiles
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CI
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 0° C. for 0.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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warmed to RT
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STIRRING
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Type
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STIRRING
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Details
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stirred for 3 h
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled to 0° C.
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with satd
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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NH4Cl and partially concentrated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The residue was extracted with EtOAc (3×)
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WASH
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Type
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WASH
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Details
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the combined organics were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
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purified via silica gel chromatography
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Outcomes
Product
Details
Reaction Time |
0.5 h |
|
Name
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|
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Type
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product
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Smiles
|
C(C1=CC=CC=C1)N(CCC1(CC1)OC)CC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 g | |
| YIELD: PERCENTYIELD | 38% | |
| YIELD: CALCULATEDPERCENTYIELD | 38.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
